Cas no 78175-86-7 (2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone)

• Product Name: 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone
• CAS No: 78175-86-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1117704
• Update Time: 2026-04-28

2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone

Recent Advances in the Study of 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone (CAS: 78175-86-7)

2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone (CAS: 78175-86-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, mechanism of action, and therapeutic applications, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, biological activities, and future research directions.

The compound's unique structure, featuring an isoquinolinone core with an ethyl substituent, has been the focus of synthetic chemistry efforts to optimize its bioavailability and efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route for 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone, which improved yield and purity compared to traditional methods. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, recent research has identified 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone as a potent inhibitor of specific enzymes involved in neurodegenerative pathways. For instance, a study in ACS Chemical Neuroscience (2024) reported that the compound exhibited significant inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study utilized in vitro and in vivo models to demonstrate the compound's neuroprotective effects, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Additionally, the anticancer properties of 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone have been explored in recent preclinical studies. A 2023 paper in Bioorganic & Medicinal Chemistry Letters revealed that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, through the modulation of key apoptotic markers. The study also noted the compound's selective toxicity toward cancer cells, sparing normal cells, which underscores its potential as a targeted therapy.

Despite these promising findings, challenges remain in the clinical translation of 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone. Pharmacokinetic studies, as reported in a 2024 review in Drug Metabolism Reviews, indicate that the compound exhibits moderate bioavailability and requires further optimization to enhance its absorption and distribution. Future research directions may include structural modifications to improve its pharmacokinetic profile and large-scale clinical trials to validate its efficacy and safety in humans.

In conclusion, 2-ethyl-2,3-dihydro-4(1H)-Isoquinolinone (CAS: 78175-86-7) represents a promising scaffold for the development of novel therapeutics in neurodegenerative diseases and cancer. Recent advancements in its synthesis, mechanistic understanding, and preclinical evaluation highlight its potential, while also identifying areas for further investigation. Continued research efforts will be essential to fully realize the therapeutic benefits of this compound.